Cas no 862813-91-0 (1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione)

• Product Name: 1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione
• CAS No: 862813-91-0
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 6377091
• PubChem ID: 7087145
• Update Time: 2025-10-12

1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione
• AKOS024594923
• 862813-91-0
• F0675-0489
• 1-(azepan-1-yl)-2-(1,2-dimethylindol-3-yl)ethane-1,2-dione
• SR-01000134699
• SR-01000134699-1
• 1,2-Ethanedione, 1-(1,2-dimethyl-1H-indol-3-yl)-2-(hexahydro-1H-azepin-1-yl)-

• Inchi： 1S/C18H22N2O2/c1-13-16(14-9-5-6-10-15(14)19(13)2)17(21)18(22)20-11-7-3-4-8-12-20/h5-6,9-10H,3-4,7-8,11-12H2,1-2H3
• InChI Key： FCCAMTATVUFBNO-UHFFFAOYSA-N
• SMILES： O=C(C(C1=C(C)N(C)C2C=CC=CC1=2)=O)N1CCCCCC1

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione

1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione

The compound 1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione (CAS No: 862813-91-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azepan ring system with a dimethylindole moiety and a diketone functional group. The integration of these structural elements contributes to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure suggests potential applications in the design of drugs targeting specific biological pathways, such as kinase inhibitors or modulators of cellular signaling. The azepan ring system, a seven-membered nitrogen-containing ring, is known for its stability and ability to form hydrogen bonds, which are critical for drug-receptor interactions. Similarly, the dimethylindole group is associated with aromaticity and hydrophobicity, enhancing the molecule's solubility and bioavailability.

One of the most promising aspects of 1-(azepan-1-yl)-2-(1,2-dimethyl-1H-indol-3-yl)ethane-1,2-dione is its role in the synthesis of advanced materials. Researchers have explored its use as a precursor for constructing complex molecular frameworks, including macrocycles and supramolecular assemblies. These materials have potential applications in nanotechnology, catalysis, and sensing technologies.

Moreover, the diketone functional group in this compound provides versatility in chemical transformations. It can undergo various reactions, such as cycloadditions and condensations, enabling the construction of diverse molecular architectures. This makes 862813-91-0 a valuable building block in organic synthesis.

In terms of synthesis, recent advancements have focused on optimizing the preparation methods for 1-(azepan-1-yli)-... to improve yield and purity. Green chemistry approaches have been employed to minimize environmental impact while maintaining high-quality standards. These efforts underscore the compound's importance in both academic research and industrial applications.

Looking ahead, the continued exploration of CAS No 862813970's properties is expected to unlock new opportunities in drug discovery and materials science. Its unique combination of structural features positions it as a key player in the development of innovative solutions across multiple disciplines.